Cas no 28999-86-2 (2H-2,5-Ethano-1H-indolizino[8a,1-b]indol-5-ium, 3-ethylidene-3,4,6,7,7a,12-hexahydro-7a-hydroxy-, (2S,3E,5R,7aR,12aS)- (9CI))

• Product Name: 2H-2,5-Ethano-1H-indolizino[8a,1-b]indol-5-ium, 3-ethylidene-3,4,6,7,7a,12-hexahydro-7a-hydroxy-, (2S,3E,5R,7aR,12aS)- (9CI)
• CAS No: 28999-86-2
• MF: C₁₈H₂₃N₂O
• MW: 283.388024568558
• CID: 288129
• Update Time: 2024-03-01

2H-2,5-Ethano-1H-indolizino[8a,1-b]indol-5-ium, 3-ethylidene-3,4,6,7,7a,12-hexahydro-7a-hydroxy-, (2S,3E,5R,7aR,12aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-2,5-Ethano-1H-indolizino[8a,1-b]indol-5-ium,3-ethylidene-3,4,6,7,7a,12-hexahydro-7a-hydroxy-, (2S,3E,5R,7aR,12aS)- (9CI)
• [2S-(2a,3E,5a,7aa,12aR*)]-3-Ethylidene-3,4,6,7,7a,12-hexahydro-7a-hydroxy-2H-2,5-ethano-1H-indolizino[8a,1-b]indol-5-ium
• 2H-2,5-Ethano-1H-indolizino[8a,1-b]indol-5-ium,3-ethylidene-3,4,6,7,7a,12-hexahydro-7a-hydroxy-, [2S-(2a,3E,5a,7aa,12aR*)]-
• Hunteracine
• CID 102059873
• 2H-2,5-Ethano-1H-indolizino[8a,1-b]indol-5-ium, 3-ethylidene-3,4,6,7,7a,12-hexahydro-7a-hydroxy-, (2S,3E,5R,7aR,12aS)- (9CI)

• Inchi： 1S/C18H23N2O/c1-2-13-12-20-9-7-14(13)11-18(20)17(21,8-10-20)15-5-3-4-6-16(15)19-18/h2-6,14,19,21H,7-12H2,1H3/q+1/b13-2+/t14-,17-,18+,20+/m0/s1
• InChI Key： BNSIQHPLNBBXLR-AQKZSBLQSA-N
• SMILES： O[C@@]12C3C=CC=CC=3N[C@]31C[C@H]1/C(=C/C)/C[N@@+]3(CC1)CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 517
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids Strychnos alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids